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Compound of Interest

1-Bromo-2-methoxy-2-
Compound Name:
methylpropane

Cat. No.: B011694

Molecular Formula: C5H11BrO

This technical guide provides a comprehensive overview of 1-Bromo-2-methoxy-2-
methylpropane, a bifunctional organic compound of interest to researchers and professionals
in organic synthesis and drug development. This document details its physicochemical
properties, spectroscopic signature, potential synthetic routes, chemical reactivity, and safety
information.

Physicochemical Properties

1-Bromo-2-methoxy-2-methylpropane is a halogenated ether with a neopentyl-type
framework.[1] Its structural characteristics, particularly the quaternary carbon atom, introduce
significant steric hindrance that influences its reactivity.[1] The presence of two distinct
functional groups, a bromo moiety and a methoxy group, makes it a valuable intermediate for
the synthesis of more complex molecules.[1]

Below is a summary of its key physicochemical properties.
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Property Value Source

Molecular Formula C5H11BrO PubChem[2][3]

Molecular Weight 167.04 g/mol PubChem|[2]
1-bromo-2-methoxy-2-

IUPAC Name PubChem|[2]
methylpropane

CAS Number 19752-21-7 PubChem][2]

Canonical SMILES Cc(C)(cBnocC MolPort[3]
NBLDQRVLOJJCCJ-

InChl Key PubChem|[2]
UHFFFAOYSA-N

Monoisotopic Mass 165.99933 Da PubChem|[2]

Predicted XLogP3 15 PubChem][2]

Purity Typically 295% MolPort[3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-Bromo-2-
methoxy-2-methylpropane. While experimental spectra are not widely published, the
following data are predicted based on its molecular structure.

Spectroscopy Predicted Chemical Shifts / Frequencies

Singlet at ~1.2-1.4 ppm (6H, -C(CHs)2)Singlet at
1H NMR ~3.2 ppm (3H, -OCHs)Singlet at ~3.4 ppm (2H, -
CH2Br)

~20-25 ppm (-C(CHs)2)~40-50 ppm (-CH2Br)~50

13C NMR

ppm (-OCH3)~70-80 ppm (-C(CHs)2)

C-H stretching: ~2850-2975 cm~1C-O-C
Infrared (IR) stretching: ~1070-1150 cm~1C-Br stretching:

~500-750 cm~1
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The *H NMR spectrum is expected to show three distinct singlets with an integration ratio of
6:3:2, corresponding to the gem-dimethyl protons, the methoxy protons, and the bromomethyl
protons, respectively.[1] The 13C NMR spectrum is predicted to display four signals for each
unique carbon environment.[1] The IR spectrum would be characterized by C-H, C-O-C, and C-
Br stretching vibrations.[1][4]

Synthesis and Purification

A plausible synthetic route to 1-Bromo-2-methoxy-2-methylpropane can be extrapolated from
standard organic chemistry principles, such as the bromination of an appropriate alcohol
precursor.

Hypothetical Experimental Protocol: Synthesis from 2-
Methoxy-2-methylpropan-1-ol

This protocol describes a potential method for the synthesis of 1-Bromo-2-methoxy-2-
methylpropane.

o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 2-methoxy-2-methylpropan-1-ol.

o Reagent Addition: Cool the flask in an ice bath and slowly add a brominating agent, such as
phosphorus tribromide (PBrs), dropwise while stirring. Maintain the temperature below 10°C
during the addition.

» Reaction: After the addition is complete, allow the mixture to warm to room temperature and
then heat to reflux for several hours to ensure the reaction goes to completion.

o Workup: Cool the reaction mixture and carefully pour it over crushed ice. Separate the
organic layer.

 Purification: Wash the organic layer with a saturated sodium bicarbonate solution, followed
by brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to obtain the crude product.

 Final Purification: Purify the crude product by fractional distillation to yield pure 1-Bromo-2-
methoxy-2-methylpropane.
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Synthetic Workflow for 1-Bromo-2-methoxy-2-methylpropane

Start: 2-Methoxy-2-methylpropan-1-ol

1. Reactant

2. Initiation

Reflux Reaction

3. Quenching

Workup:
Ice Quench, Layer Separation

4. |solation

Purification:
Wash, Dry, Concentrate

5. Final Purification

6. Pure Compound

Product: 1-Bromo-2-methoxy-2-methylpropane

Click to download full resolution via product page

A plausible synthetic workflow diagram.
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Chemical Reactivity and Potential Applications

The presence of both a bromo and a methoxy group allows for diverse chemical
transformations, making 1-Bromo-2-methoxy-2-methylpropane a versatile building block in
organic synthesis.

Nucleophilic Substitution Reactions

The primary reactive site is the carbon atom bonded to the bromine, which is susceptible to
nucleophilic attack. For instance, it can undergo an SN2 reaction with nucleophiles like
methoxide to form an ether.

SN2 Reaction Pathway

1-Bromo-2-methoxy-2-methylpropane

+

Methoxide (Nu~)

Backside Attack

Transition State
[Nu---C---Br]~

Bond Formation/Breaking

1,2-Dimethoxy-2-methylpropane

+

Bromide (LG")

Click to download full resolution via product page

Diagram of a typical SN2 reaction.

Neighboring Group Participation
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The methoxy group at the B-position relative to the bromine atom can act as an internal
nucleophile.[1] This "neighboring group participation” can facilitate the displacement of the
bromide ion and may lead to the formation of cyclic intermediates or rearranged products.[1]
This structural motif makes the compound an excellent candidate for mechanistic studies.[1]

Applications in Drug Development and Organic
Synthesis

While specific applications of 1-Bromo-2-methoxy-2-methylpropane are not extensively
documented, related brominated organic compounds are widely used as intermediates in the
synthesis of pharmaceuticals and agrochemicals.[5] Its bifunctional nature allows for sequential
or orthogonal chemical modifications, providing a route to complex molecular architectures. It
can serve as a precursor for introducing the 2-methoxy-2-methylpropyl moiety into a target
molecule.

Safety and Handling

1-Bromo-2-methoxy-2-methylpropane is associated with several hazards and should be
handled with appropriate safety precautions.

Hazard Class GHS Classification

Flammability H227: Combustible liquid

Acute Toxicity (Oral) H301: Toxic if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Eye Damage/Irritation H319: Causes serious eye irritation
Respiratory Irritation H335: May cause respiratory irritation

Data sourced from PubChem.[2]

Handling Precautions:

o Work in a well-ventilated area or a fume hood.
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o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Avoid contact with skin, eyes, and clothing.
o Keep away from heat, sparks, and open flames.
» Store in a cool, dry, and well-ventilated place.

In case of exposure, seek immediate medical attention. For skin contact, wash thoroughly with
soap and water. For eye contact, rinse cautiously with water for several minutes.[6]

Conclusion

1-Bromo-2-methoxy-2-methylpropane is a valuable bifunctional compound with significant
potential in synthetic organic chemistry and drug discovery. Its unique structural features,
particularly the combination of a reactive bromo group and a potentially participating methoxy
group on a sterically hindered carbon framework, make it an interesting subject for both
synthetic applications and mechanistic studies. Proper handling and adherence to safety
protocols are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromo-2-methoxy-2-
methylpropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011694#1-bromo-2-methoxy-2-methylpropane-
molecular-formula-c5h11bro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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